Cas no 64097-83-2 (2-ethyl-2,8-diazaspiro4.5decane)

• Product Name: 2-ethyl-2,8-diazaspiro4.5decane
• CAS No: 64097-83-2
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 4093951
• Update Time: 2025-10-29

2-ethyl-2,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2,8-Diazaspiro[4.5]decane, 2-ethyl-
• 2-ethyl-2,8-diazaspiro[4.5]decane
• 2-ethyl-2,8-diazaspiro4.5decane

• Inchi： 1S/C10H20N2/c1-2-12-8-5-10(9-12)3-6-11-7-4-10/h11H,2-9H2,1H3
• InChI Key： GVBJVBAYZCXSHJ-UHFFFAOYSA-N
• SMILES： C1C2(CCNCC2)CCN1CC

Additional information on 2-ethyl-2,8-diazaspiro4.5decane

2-Ethyl-2,8-diazaspiro[4.5]decane (CAS 64097-83-2): A Versatile Spirocyclic Amine with Emerging Applications

2-Ethyl-2,8-diazaspiro[4.5]decane (CAS 64097-83-2) is a structurally unique spirocyclic amine compound that has gained significant attention in pharmaceutical research and specialty chemical applications. This bicyclic molecule features a distinctive spiro junction connecting two nitrogen-containing rings, creating a three-dimensional architecture that makes it valuable for drug design and material science applications.

The compound's spirocyclic structure provides exceptional conformational rigidity compared to linear analogs, a property increasingly sought after in modern medicinal chemistry. Researchers are particularly interested in how the 2-ethyl substitution affects the molecule's basicity and spatial orientation, which can influence receptor binding in biological systems. Recent studies suggest potential applications in neurological research, where similar diazaspiro compounds have shown interesting activity profiles.

From a synthetic chemistry perspective, 2-ethyl-2,8-diazaspiro[4.5]decane serves as a valuable building block for more complex molecular architectures. Its synthesis typically involves innovative ring-closing strategies, with current research focusing on more sustainable production methods. The compound's stability under various conditions makes it suitable for diverse formulation applications, though specific handling should always follow standard laboratory safety protocols.

In material science, the spirocyclic amine structure of this compound has shown promise in the development of advanced polymeric materials. The rigid framework can impart desirable mechanical properties when incorporated into polymer backbones, while the nitrogen atoms provide potential sites for further functionalization. These characteristics align well with current industry demands for high-performance specialty materials.

The pharmaceutical industry has shown growing interest in CAS 64097-83-2 as a potential pharmacophore in drug discovery programs. Several patent applications in recent years have highlighted derivatives of this core structure in compounds targeting various therapeutic areas. While specific applications remain proprietary, the structural features suggest potential in addressing challenging biological targets that require three-dimensional molecular recognition.

From a commercial availability standpoint, 2-ethyl-2,8-diazaspiro[4.5]decane is typically supplied as a high-purity research chemical by specialty manufacturers. Current market trends indicate increasing demand for such spirocyclic building blocks, driven by the pharmaceutical industry's need for novel three-dimensional scaffolds in drug development. Suppliers often provide the compound in various quantities, from milligram-scale for research use to kilogram quantities for process development.

Analytical characterization of 64097-83-2 typically includes comprehensive spectroscopic analysis (NMR, MS) and chromatographic purity assessment. The compound's physical properties - including its solubility profile and stability characteristics - make it suitable for various experimental conditions. Researchers should consult technical data sheets for specific handling and storage recommendations to ensure optimal performance in their applications.

Environmental and regulatory aspects of 2-ethyl-2,8-diazaspiro[4.5]decane continue to evolve as its applications expand. Current literature suggests favorable environmental profiles for similar spirocyclic amines, though specific assessments should be conducted for particular use cases. The compound's structural features may offer advantages in terms of biodegradability compared to more conventional aromatic amines.

Future research directions for CAS 64097-83-2 likely include exploration of its potential in asymmetric synthesis and as a chiral auxiliary. The spirocyclic framework presents opportunities for creating stereochemically defined derivatives, which could be valuable in enantioselective synthesis. Additionally, computational chemistry approaches are being applied to better understand and predict the compound's conformational preferences and interaction potentials.

In conclusion, 2-ethyl-2,8-diazaspiro[4.5]decane represents an interesting example of how spirocyclic chemistry continues to provide valuable tools for scientific innovation. Its unique structural features and growing range of potential applications make it a compound worth watching in both academic and industrial research settings. As synthetic methodologies advance and biological screening becomes more sophisticated, we can anticipate seeing more creative uses of this versatile molecular scaffold in the coming years.